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Introduction

D-Melibiose, a disaccharide composed of a-D-galactose and D-glucose, serves as a crucial
component in various microbiological differential media. Its primary application lies in the
differentiation and identification of microorganisms, particularly bacteria and yeasts, based on
their ability to ferment this sugar. The fermentation of D-melibiose, catalyzed by the enzyme a-
galactosidase, results in the production of acidic byproducts. This metabolic capability is not
universal among microorganisms, making melibiose an excellent differential agent when
combined with a pH indicator in a culture medium. A resulting change in the color of the
medium provides a clear visual cue for melibiose fermentation, aiding in the presumptive
identification of various species.

Principle of Differentiation

The biochemical basis for differentiation using D-melibiose lies in the presence or absence of
two key proteins: a melibiose permease for the transport of the sugar into the cell and an a-
galactosidase to hydrolyze it into monosaccharides (galactose and glucose) that can then enter
glycolysis.[1][2] Microorganisms that can ferment melibiose will produce acidic end products,
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lowering the pH of the culture medium.[3][4] When a pH indicator is incorporated into the
medium, this drop in pH causes a distinct color change. For instance, in Phenol Red Melibiose
Broth, a positive fermentation reaction is indicated by a color change from red to yellow.[3]
Similarly, on MacConkey agar supplemented with melibiose, fermenting colonies will appear
pink to red due to the neutral red indicator.[5]

Applications in Microbiology

D-Melibiose is utilized in a variety of microbiological applications for the differentiation of:

o Enterobacteriaceae: Melibiose fermentation is a key test for differentiating between species
of Klebsiella, Enterobacter, Escherichia, and Salmonella.[5] For example, it can aid in
distinguishing between the plant pathogenic bacteria Klebsiella pneumoniae and K. variicola.

o Escherichia albertii from E. coli and Salmonella: A specialized medium, Melibiose-X-Gal-
MacConkey (MXgMac) agar, has been developed for the presumptive differentiation of these
important enteric pathogens. E. albertii is typically melibiose-negative, while Salmonella is
melibiose-positive and E. coli is lactose-positive (indicated by X-Gal).[5]

e Yeast Species: The ability to ferment melibiose is a classic method for differentiating
between brewing yeast strains. Saccharomyces pastorianus (lager yeast) can ferment
melibiose, whereas Saccharomyces cerevisiae (ale yeast) cannot.[1][2]

Data Presentation: Melibiose Fermentation
Reactions

The following tables summarize the expected melibiose fermentation reactions for various
microorganisms on commonly used differential media.

Table 1: Melibiose Fermentation Reactions of Selected Enterobacteriaceae
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Organism

Phenol Red Melibiose
Broth

Melibiose-supplemented
MacConkey Agar

Escherichia coli

Variable

Variable (Pink/Red or

Colorless)

Salmonella enterica

Positive (Yellow)

Positive (Pink/Red)

Escherichia albertii

Negative (Red)

Negative (Colorless)

Klebsiella pneumoniae

Positive (Yellow)

Positive (Pink/Red)

Klebsiella oxytoca

Positive (Yellow)

Positive (Pink/Red)

Enterobacter aerogenes

Positive (Yellow)

Positive (Pink/Red)

Shigella spp.

Negative (Red)

Negative (Colorless)

Proteus vulgaris

Negative (Red)

Negative (Colorless)

Yersinia intermedia

Positive (Yellow)

Positive (Pink/Red)

Table 2: Melibiose Fermentation Reactions of Selected Yeasts

Organism Melibiose Fermentation
Saccharomyces pastorianus Positive

Saccharomyces cerevisiae Negative

Candida albicans Negative

Kluyveromyces marxianus Variable

Mandatory Visualizations
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Caption: Biochemical pathway of D-Melibiose metabolism in bacteria.
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Caption: Simplified regulation of the mel operon in E. coli.
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Caption: General experimental workflow for melibiose fermentation testing.

Experimental Protocols
Protocol 1: Preparation of Phenol Red Melibiose Broth

Objective: To prepare a broth medium for the determination of melibiose fermentation by pure
cultures of microorganisms.

Materials:
¢ Phenol Red Broth Base
¢ D-(+)-Melibiose

¢ Distilled or deionized water
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Test tubes

Durham tubes (optional, for gas detection)

Autoclave

Sterile filtration unit (optional)

Composition of Phenol Red Broth Base (per liter):

Component Amount

Proteose Peptone 10.0g¢g

Beef Extract 10g

Sodium Chloride 50¢9

Phenol Red 0.018 g
Procedure:

o Prepare the Broth Base: Suspend the components of the Phenol Red Broth Base in 1 liter of
distilled water. Heat with gentle agitation to dissolve the medium completely.[6]

e Add Melibiose: Add 5.0 to 10.0 grams of D-(+)-Melibiose to the broth base and mix until
dissolved. This will result in a final concentration of 0.5% to 1.0%.[3]

o Dispense: Dispense the medium into test tubes. If gas production is to be monitored, insert
an inverted Durham tube into each test tube.

o Sterilization:

o Method A (Autoclaving): Sterilize the prepared medium by autoclaving at 121°C for 15
minutes.[6] Note that autoclaving carbohydrates can sometimes lead to caramelization.

o Method B (Sterile Filtration): Alternatively, autoclave the broth base without melibiose.
Prepare a concentrated stock solution of D-Melibiose, sterilize it by filtration through a
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0.22 um membrane filter, and aseptically add it to the sterile, cooled broth base to the
desired final concentration.[7]

e Quality Control: After cooling, the uninoculated medium should be a clear, red-orange color.

o Storage: Store the prepared medium at 2-8°C.

Protocol 2: Performing the Melibiose Fermentation Test

Objective: To determine the ability of a microorganism to ferment D-melibiose.

Materials:

Prepared Phenol Red Melibiose Broth tubes

Pure culture of the test microorganism (18-24 hour culture)

Sterile inoculating loop or needle

Incubator

Procedure:

 Inoculation: Aseptically inoculate a tube of Phenol Red Melibiose Broth with a well-isolated
colony of the test organism.[3]

¢ |ncubation: Incubate the inoculated tube at 35-37°C for 18-24 hours. Some fastidious
organisms may require longer incubation periods.[3]

o Observation: Observe the tube for a color change.
« Interpretation of Results:

o Positive: A change in the color of the medium from red to yellow indicates acid production
and a positive fermentation reaction.[3]

o Negative: The medium remains red or turns a more intense pink/magenta, indicating no
melibiose fermentation.[3]
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o Gas Production (if using Durham tubes): The presence of a bubble at the top of the
inverted Durham tube indicates gas production.

Protocol 3: Preparation of Melibiose-Supplemented
MacConkey Agar

Objective: To prepare a selective and differential agar medium for the isolation and
differentiation of Gram-negative bacteria based on their ability to ferment melibiose.

Materials:

MacConkey Agar base

D-(+)-Melibiose

Distilled or deionized water

Autoclave

Sterile petri dishes

Composition of MacConkey Agar Base (per liter):

Component Amount
Pancreatic Digest of Gelatin 17.0g
Peptones (meat and casein) 3.0g
Lactose 10.0g
Bile Salts No. 3 15¢g
Sodium Chloride 50¢g
Neutral Red 0.03¢g
Crystal Violet 0.001 g
Agar 13.5¢g
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Procedure:

e Prepare the Agar Base: Suspend the MacConkey Agar base components in 1 liter of distilled
water.

e Add Melibiose: Add 10.0 grams of D-(+)-Melibiose to the mixture.

o Dissolve: Heat the mixture to boiling with frequent agitation to completely dissolve all
components.[8]

 Sterilization: Autoclave the medium at 121°C for 15 minutes.[8]

e Pouring Plates: Cool the sterilized medium to 45-50°C in a water bath and pour it into sterile
petri dishes. Allow the agar to solidify completely.

o Storage: Store the prepared plates at 2-8°C in the dark.

Quality Control

For reliable results, it is essential to perform quality control testing on each new batch of
melibiose-containing media. This should include sterility testing and performance testing with
known positive and negative control organisms.

Recommended Quality Control Strains:

Expected Result in Phenol

Organism ATCC Number o
Red Melibiose Broth

Escherichia coli 25922 Negative (Red)
Klebsiella pneumoniae subsp. N

] 13883 Positive (Yellow)
pneumoniae
Salmonella enterica subsp. -

14028 Positive (Yellow)

enterica serovar Typhimurium
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Troubleshooting and Interpretation of Atypical
Results

o Weak or Delayed Positive Reactions: Some organisms may be slow fermenters of melibiose.
If no color change is observed after 24 hours, re-incubate for an additional 24-48 hours.

e Orange Color: An intermediate orange color may indicate weak or slow acid production.
Further biochemical testing may be required for definitive identification.

o Alkaline Reversion: In some cases, after initial acid production, the medium may revert to an
alkaline pH due to the breakdown of peptones in the medium, especially with prolonged
incubation. This can lead to a false-negative result. It is crucial to read the results within the
recommended timeframe.

e No Growth: If the uninoculated control tube shows no growth, the medium may be inhibitory
to the test organism, or the inoculum may have been insufficient.

e Swarming on Agar Plates: On melibiose-supplemented MacConkey agar, the swarming of
Proteus species is typically inhibited. However, some strains may still exhibit this
characteristic.[9]

By following these detailed protocols and understanding the principles of melibiose
fermentation, researchers, scientists, and drug development professionals can effectively utilize
D-melibiose as a valuable tool in the differential identification of microorganisms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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